Cas no 2228876-65-9 (5-(2-methylpyridin-3-yl)-1,3-oxazolidin-2-one)

• Product Name: 5-(2-methylpyridin-3-yl)-1,3-oxazolidin-2-one
• CAS No: 2228876-65-9
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• CID: 6494088
• PubChem ID: 165614039
• Update Time: 2025-05-20

5-(2-methylpyridin-3-yl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(2-methylpyridin-3-yl)-1,3-oxazolidin-2-one
• 2228876-65-9
• EN300-1758507

• Inchi： 1S/C9H10N2O2/c1-6-7(3-2-4-10-6)8-5-11-9(12)13-8/h2-4,8H,5H2,1H3,(H,11,12)
• InChI Key： HYXDWUJMDAQDPX-UHFFFAOYSA-N
• SMILES： O1C(NCC1C1=CC=CN=C1C)=O

Computed Properties

• Exact Mass: 178.074227566g/mol
• Monoisotopic Mass: 178.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 51.2Ų

Additional information on 5-(2-methylpyridin-3-yl)-1,3-oxazolidin-2-one

Introduction to 5-(2-methylpyridin-3-yl)-1,3-oxazolidin-2-one (CAS No: 2228876-65-9)

5-(2-methylpyridin-3-yl)-1,3-oxazolidin-2-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 2228876-65-9, belongs to the oxazolidinone class of molecules, which are known for their versatility in drug design. The presence of a pyridine ring with a methyl substituent at the 2-position and an oxazolidinone core at the 1,3-position contributes to its distinct chemical and pharmacological profile.

The structural features of 5-(2-methylpyridin-3-yl)-1,3-oxazolidin-2-one make it a promising candidate for further exploration in the development of novel therapeutic agents. The oxazolidinone scaffold is particularly interesting because it can serve as a privileged structure in medicinal chemistry, offering multiple binding sites for interaction with biological targets. Additionally, the pyridine moiety enhances the compound's solubility and bioavailability, which are critical factors in drug formulation.

In recent years, there has been a surge in research focused on identifying new scaffolds that can be optimized for various therapeutic applications. 5-(2-methylpyridin-3-yl)-1,3-oxazolidin-2-one has emerged as a key compound in this context, particularly in the search for inhibitors of enzymes involved in inflammatory and infectious diseases. Its ability to modulate biological pathways makes it a valuable asset in drug discovery pipelines.

One of the most compelling aspects of 5-(2-methylpyridin-3-yl)-1,3-oxazolidin-2-one is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer and autoimmune disorders. By inhibiting specific kinases, this compound could potentially disrupt aberrant signaling cascades and restore normal cellular function. Preliminary studies have shown that derivatives of this scaffold exhibit inhibitory activity against several kinases, making it an attractive lead compound for further development.

The synthesis of 5-(2-methylpyridin-3-yl)-1,3-oxazolidin-2-one involves multi-step organic reactions that highlight the synthetic prowess required to construct such complex molecules. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the oxazolidinone ring. Subsequent functionalization steps introduce the pyridine substituent and other necessary groups to achieve the desired structure. The synthesis route must be carefully optimized to ensure high yield and purity, which are essential for pharmaceutical applications.

Advances in computational chemistry have also played a significant role in the study of 5-(2-methylpyridin-3-yl)-1,3-oxazolidin-2-one. Molecular modeling techniques allow researchers to predict the binding modes of this compound with target proteins, providing insights into its mechanism of action. These computational studies can guide experimental efforts by identifying key interactions and highlighting potential modifications that could enhance potency or selectivity.

The pharmacokinetic properties of 5-(2-methylpyridin-3-yl)-1,3-oxazolidin-2-one are another area of active investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its suitability as a drug candidate. Initial pharmacokinetic studies suggest that this compound exhibits favorable properties in terms of solubility and metabolic stability, which are important for achieving therapeutic efficacy.

In conclusion,5-(2-methylpyridin-3-y)-1,3-oaxzlidlin 22one (CAS No: 2228876 659) represents an exciting opportunity for further research and development in pharmaceutical chemistry Medicinal chemists continue exploring its potential as an inhibitor kinase modulator inflammatory disease therapeutics